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Compound of Interest

Compound Name: rac-MF-094

Cat. No.: B12468064 Get Quote

These application notes provide detailed protocols for the dissolution and use of rac-MF-094, a

potent and selective inhibitor of Ubiquitin Specific Peptidase 30 (USP30). The provided

methodologies are intended for researchers, scientists, and drug development professionals for

in vitro and in vivo experiments.

Product Information
Compound Name: rac-MF-094 Mechanism of Action: Potent and selective inhibitor of USP30.

[1] Inhibition of USP30 leads to increased protein ubiquitination and can accelerate processes

like mitophagy.[1] It has been shown to inhibit the NLRP3 inflammasome by deubiquitinating

NLRP3.[2] Primary Target: USP30 (IC50 = 120 nM)[1]

Quantitative Data Summary
The following table summarizes the solubility and recommended concentrations for preparing

rac-MF-094 solutions.
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Solvent
Stock Solution

Concentration

Formulation for In

Vivo Administration
Notes

DMSO ≥ 50 mg/mL

Not for direct injection.

Used to prepare final

formulations.

Prepare fresh or store

at -20°C for up to one

month.

Aqueous (with SBE-β-

CD)
Not applicable ≥ 5 mg/mL

For clear solutions

suitable for various

administration routes.

PEG300, Tween-80,

Saline
Not applicable 2.08 mg/mL

Creates a suspended

solution for oral or

intraperitoneal

injection.[1]

Corn Oil Not applicable ≥ 2.08 mg/mL

For clear solutions,

but caution is advised

for dosing periods

longer than two

weeks.[1]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution (for In
Vitro Use)
This protocol outlines the preparation of a 10 mM stock solution of rac-MF-094 in DMSO, which

is a common starting point for in vitro experiments.

Materials:

rac-MF-094 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer
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Pipettes

Procedure:

Calculate the required mass of rac-MF-094 for your desired volume of 10 mM stock solution.

The molecular weight of rac-MF-094 will be required for this calculation.

Weigh the calculated amount of rac-MF-094 powder and place it in a microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the rac-MF-094 is completely dissolved. Gentle warming in a water

bath (37°C) may assist dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Preparation of an Aqueous Solution for In Vivo
Administration
This protocol describes the preparation of a clear aqueous solution of rac-MF-094 using SBE-

β-CD as a solubilizing agent.

Materials:

50 mg/mL rac-MF-094 in DMSO stock solution

20% (w/v) SBE-β-CD in saline

Sterile tubes

Vortex mixer

Procedure:

Prepare a 50 mg/mL stock solution of rac-MF-094 in DMSO as described in the previous

protocol.
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In a sterile tube, add 100 µL of the 50 mg/mL DMSO stock solution.

To this, add 900 µL of 20% SBE-β-CD in saline.

Vortex the mixture thoroughly until a clear solution is obtained. This will yield a final

concentration of ≥ 5 mg/mL of rac-MF-094.

Preparation of a Suspension for Oral or Intraperitoneal
Injection
This protocol details the preparation of a suspended solution of rac-MF-094 suitable for oral

gavage or intraperitoneal injection.[1]

Materials:

20.8 mg/mL rac-MF-094 in DMSO stock solution

PEG300

Tween-80

Saline

Sterile tubes

Vortex mixer

Procedure:

Prepare a 20.8 mg/mL stock solution of rac-MF-094 in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until uniform.

Add 450 µL of saline to bring the final volume to 1 mL.
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Vortex the mixture thoroughly to ensure a homogenous suspension. This will result in a 2.08

mg/mL suspended solution.[1]
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Caption: Signaling pathway of rac-MF-094 as a USP30 inhibitor.

Experimental Workflow for In Vitro Assay Preparation
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Caption: Workflow for preparing a 10 mM rac-MF-094 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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